Cas no 261896-40-6 ((3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid)

(3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid structure
261896-40-6 structure
Product Name:(3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid
CAS No:261896-40-6
MF:C9H17NO2
MW:171.23678278923
MDL:MFCD31942778
CID:67319
PubChem ID:11355747
Update Time:2025-04-18

(3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid Chemical and Physical Properties

Names and Identifiers

    • (3S,4S)-4-Isobutylpyrrolidine-3-carboxylic acid
    • (3S,4S)-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid
    • 3-pyrrolidinecarboxylic acid, 4-(2-methylpropyl)-, (3S,4S)-
    • 261896-40-6
    • rac-(3r,4r)-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid
    • SCHEMBL6674927
    • A5198
    • AKOS006323465
    • EN300-2591887
    • DTXSID50463287
    • (3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid
    • MDL: MFCD31942778
    • Inchi: 1S/C9H17NO2/c1-6(2)3-7-4-10-5-8(7)9(11)12/h6-8,10H,3-5H2,1-2H3,(H,11,12)/t7-,8-/m1/s1
    • InChI Key: WPLPJEWZNOILAV-HTQZYQBOSA-N
    • SMILES: OC([C@@H]1CNC[C@H]1CC(C)C)=O

Computed Properties

  • Exact Mass: 171.12601
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Density: 1.019
  • Boiling Point: 286.9°C at 760 mmHg
  • Flash Point: 127.3°C
  • Refractive Index: 1.465
  • PSA: 49.33
  • LogP: 1.28150

(3S,4S)-4-Isobutylpyrrolidine-3-carboxylicacid Pricemore >>

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